Cas no 2229335-00-4 (3-(6-chloropyridin-2-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(6-chloropyridin-2-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2229335-00-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6524811
• PubChem ID: 165782459
• Update Time: 2025-05-21

3-(6-chloropyridin-2-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)-2,2-dimethylpropan-1-ol
• EN300-1996241
• 2229335-00-4

• Inchi： 1S/C10H14ClNO/c1-10(2,7-13)6-8-4-3-5-9(11)12-8/h3-5,13H,6-7H2,1-2H3
• InChI Key： JZJQBRFUTZLMGD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC(C)(C)CO)=N1

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(6-chloropyridin-2-yl)-2,2-dimethylpropan-1-ol

3-(6-Chloropyridin-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 2229335-00-4)

3-(6-Chloropyridin-2-yl)-2,2-dimethylpropan-1-ol, also known by its CAS number 2229335-00-4, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of alcohols and features a unique structure that combines a pyridine ring with a tertiary alcohol group. The presence of the chlorine atom at the 6-position of the pyridine ring adds to its chemical reactivity and functional diversity.

The molecular structure of 3-(6-chloropyridin-2-yl)-2,2-dimethylpropan-1-ol consists of a pyridine ring substituted at the 6-position with a chlorine atom and at the 3-position with a tertiary alcohol group. The tertiary alcohol is further substituted with two methyl groups, making it highly branched and sterically hindered. This steric hindrance can influence the compound's reactivity in various chemical reactions, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its role as a lead compound in the development of new therapeutic agents for conditions such as inflammation and neurodegenerative diseases. The chlorine substituent on the pyridine ring has been shown to enhance the compound's pharmacokinetic properties, making it more bioavailable and stable in biological systems.

In addition to its pharmaceutical applications, 3-(6-chloropyridin-2-yl)-2,2-dimethylpropan-1-ol has also found use in materials science. Its ability to form stable complexes with metal ions has led to its application in catalysis and coordination chemistry. Recent advancements in asymmetric catalysis have leveraged this compound's chiral properties to develop enantioselective reactions, which are crucial for producing chiral pharmaceuticals.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a chlorinated pyridine derivative with an appropriate alcohol group. The steric hindrance introduced by the tertiary alcohol can complicate reaction pathways, necessitating optimization of reagents and solvents to achieve high yields.

From an environmental standpoint, understanding the degradation pathways of 3-(6-chloropyridin-2-yli)-dimethylpropanol is critical for assessing its impact on ecosystems. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial activities. This information is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(6-chloropyridin-2-yli)-dimethylpropanol, with its CAS number NO 4, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for both fundamental research and industrial innovation. As new findings emerge from ongoing studies, this compound is poised to play an even greater role in advancing science and technology.